Cas no 362671-92-9 (3(4H)-Quinazolinehexanoic acid, 4-oxo-)

• Product Name: 3(4H)-Quinazolinehexanoic acid, 4-oxo-
• CAS No: 362671-92-9
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD08741882
• CID: 1478705
• Update Time: 2025-05-23

3(4H)-Quinazolinehexanoic acid, 4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3(4H)-Quinazolinehexanoic acid, 4-oxo-

• MDL： MFCD08741882
• Inchi： 1S/C14H16N2O3/c17-13(18)8-2-1-5-9-16-10-15-12-7-4-3-6-11(12)14(16)19/h3-4,6-7,10H,1-2,5,8-9H2,(H,17,18)
• InChI Key： UKWYDYWBVOVLJW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=CN1CCCCCC(=O)O

Computed Properties

• Exact Mass: 260.11618

Experimental Properties

• PSA: 69.97

3(4H)-Quinazolinehexanoic acid, 4-oxo- Security Information

• HazardClass：IRRITANT

Additional information on 3(4H)-Quinazolinehexanoic acid, 4-oxo-

Introduction to 3(4H)-Quinazolinehexanoic acid, 4-oxo- (CAS No. 362671-92-9)

The compound 3(4H)-Quinazolinehexanoic acid, 4-oxo- (CAS No. 362671-92-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This heterocyclic acid derivative has garnered considerable attention due to its structural complexity and potential pharmacological applications. The quinazoline scaffold, a fused bicyclic system consisting of a benzene ring and a pyridazine ring, is well-documented for its role in various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The introduction of a hexanoic acid side chain at the 3-position and a 4-oxo group at the 4-position of the quinazoline core introduces unique functional properties that make this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery, particularly their ability to interact with biological targets such as kinases and other enzymes involved in disease pathways. The 4-oxo group in 3(4H)-Quinazolinehexanoic acid, 4-oxo- enhances its reactivity and binding affinity, making it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics. The presence of the hexanoic acid moiety further extends its pharmacological potential by providing a site for chemical modification and derivatization, enabling the creation of libraries of compounds with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinazoline derivatives have been extensively studied for their ability to inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The structural features of 3(4H)-Quinazolinehexanoic acid, 4-oxo-, particularly the 4-oxo group and the hexanoic acid side chain, are thought to contribute to its ability to disrupt signaling pathways that promote tumor growth and survival. Preclinical studies have demonstrated promising results in cell-based assays, where this compound exhibits inhibitory effects on several kinases relevant to cancer progression. These findings underscore the need for further exploration into its mechanism of action and potential as an anticancer agent.

In addition to its oncological applications, 3(4H)-Quinazolinehexanoic acid, 4-oxo- has shown promise in other therapeutic areas. For instance, its structural motif is reminiscent of compounds that have demonstrated efficacy in treating inflammatory diseases by modulating immune responses. The quinazoline core is known to interact with various enzymes and receptors involved in inflammation, making it a valuable scaffold for designing anti-inflammatory agents. The specific functional groups present in this compound may enhance its ability to modulate these pathways, potentially leading to novel treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3(4H)-Quinazolinehexanoic acid, 4-oxo- presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to construct the quinazoline core efficiently while introducing the desired functional groups with high precision. These synthetic strategies not only improve yield but also allow for greater control over stereochemistry, which is crucial for optimizing biological activity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 3(4H)-Quinazolinehexanoic acid, 4-oxo- with biological targets. These studies provide insights into how the compound interacts with proteins such as kinases at an atomic level, helping researchers design more effective derivatives. By leveraging computational tools, scientists can predict potential drug candidates before conducting expensive wet-lab experiments, significantly accelerating the drug discovery process.

The pharmacokinetic properties of 3(4H)-Quinazolinehexanoic acid, 4-oxo- are also under investigation to ensure its suitability for clinical development. Parameters such as solubility, stability, bioavailability, and metabolic degradation pathways are critical factors that determine whether a compound can progress from preclinical to clinical trials. Preliminary data suggest that this compound exhibits favorable solubility characteristics and stability under various conditions, which bodes well for its future development as a therapeutic agent.

In conclusion,3(4H)-Quinazolinehexanoic acid, 4-oxo-* (CAS No. 362671-92-9) represents a fascinating example of how structural innovation can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups makes it an attractive scaffold for further exploration in drug discovery programs targeting cancer and inflammation among other diseases. As research continues to uncover new applications for quinazoline derivatives,this compound* holds promise as a key player in developing next-generation therapeutics that address unmet medical needs.